Cas no 1183031-77-7 (1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one
• CAS No: 1183031-77-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5451123
• Update Time: 2025-07-20

1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C14H17NO/c1-2-14(16)15-10-8-13(9-11-15)12-6-4-3-5-7-12/h2-7,13H,1,8-11H2
• InChI Key： ZBBGPVPOKBKMEV-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)CC1)(=O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one

Recent Advances in the Study of 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one (CAS: 1183031-77-7)

The compound 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one (CAS: 1183031-77-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound, characterized by its unique structural features, has been explored as a key intermediate or active pharmaceutical ingredient (API) in various pharmacological studies.

Recent studies have highlighted the synthetic pathways for 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one, emphasizing its efficient production through novel catalytic methods. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield synthesis route using palladium-catalyzed cross-coupling reactions, which significantly improved the scalability and purity of the compound. This advancement is critical for its potential large-scale application in pharmaceutical manufacturing.

In terms of biological activity, 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one has shown promising results as a modulator of specific neurotransmitter receptors. Preliminary in vitro studies indicate its affinity for dopamine and serotonin receptors, suggesting potential applications in neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another area of interest is the compound's role in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one exhibited cytotoxic effects against certain cancer cell lines, particularly in breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, which is often dysregulated in cancer cells. These findings open new avenues for the development of targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to clinical trials.

In conclusion, 1-(4-Phenylpiperidin-1-yl)prop-2-en-1-one (CAS: 1183031-77-7) represents a versatile and promising compound in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in disease models, paving the way for its eventual use in clinical settings.